Cas no 1352213-98-9 (1-(4-Bromo-3-fluorophenyl)-1H-pyrrole)

• Product Name: 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole
• CAS No: 1352213-98-9
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• MDL: MFCD19706017
• CID: 4695972
• Update Time: 2025-11-06

1-(4-Bromo-3-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole

• MDL： MFCD19706017
• Inchi： 1S/C10H7BrFN/c11-9-4-3-8(7-10(9)12)13-5-1-2-6-13/h1-7H
• InChI Key： QGZBVILPEOYAEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole

Introduction to CAS No. 135221-98-9: 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole

The compound CAS No. 135221-98-9, commonly referred to as 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole, is a fascinating molecule with significant potential in various fields of research and application. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, which has been extensively studied due to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of pyrrole derivatives in the development of novel materials, pharmaceuticals, and sensors. The presence of bromine and fluorine substituents in the aromatic ring of this compound introduces interesting electronic and steric effects, making it a valuable candidate for further exploration.

In terms of synthesis, researchers have employed various methodologies to prepare 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole. One common approach involves the coupling reaction between a substituted bromofluorobenzene and pyrrole under specific conditions. This method has been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

The electronic properties of this compound have been thoroughly investigated using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the bromine and fluorine substituents significantly influence the molecule's frontier molecular orbitals, enhancing its potential for use in organic electronics and optoelectronic devices.

Furthermore, recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound. By utilizing biodegradable catalysts and renewable feedstocks, researchers aim to reduce the environmental impact associated with its production.

In the field of pharmacology, 1-(4-Bromo-3-fluorophenyl)-1H-pyrrole has shown promising activity in preliminary biological assays. Its ability to interact with specific protein targets suggests potential applications in drug discovery, particularly in the treatment of neurodegenerative diseases and cancer.

The compound's stability under various environmental conditions has also been a topic of interest. Studies indicate that it exhibits excellent thermal stability and resistance to photodegradation, making it suitable for long-term applications in harsh environments.

In conclusion, CAS No. 135221-98-9 represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in contemporary scientific research.